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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678 Get Quote

A Technical Overview of 3-Amino-2-
methylphenol
This guide provides an in-depth look at the chemical properties of 3-Amino-2-methylphenol, a
compound of interest for researchers, scientists, and professionals in drug development.

Core Chemical Properties
3-Amino-2-methylphenol, also known as 3-amino-o-cresol, is an organic compound with the

CAS number 53222-92-7.[1][2] It serves as a valuable intermediate in the synthesis of various

dyes and has applications in the pharmaceutical industry.[3]

Quantitative Molecular Data
The fundamental molecular characteristics of 3-Amino-2-methylphenol are summarized in the

table below for clear reference and comparison.
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Property Value Citations

Molecular Formula C₇H₉NO [1][2][4]

Linear Formula H₂NC₆H₃(CH₃)OH [2][5]

Molecular Weight 123.15 g/mol [1][2]

Melting Point 129-130 °C

Boiling Point 221.8 °C [1]

Flash Point 129 °C [1]

Applications and Research Interest
3-Amino-2-methylphenol is noted for its role as a trypsin inhibitor, suggesting potential utility

in therapeutic areas such as cancer therapy.[1] It has demonstrated inhibitory effects on

proteases like trypsin, chymotrypsin, and elastase.[1] Furthermore, it is used in the synthesis of

dyes and pharmaceuticals.[3] Research has also pointed to its anti-inflammatory properties.[1]

The following diagram illustrates the key application areas of 3-Amino-2-methylphenol based

on its chemical properties.
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Key applications of 3-Amino-2-methylphenol.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis or application of 3-Amino-2-
methylphenol are proprietary and vary by laboratory, a general workflow for its use as a

chemical intermediate in synthesis is outlined below. This conceptual workflow is not from a

specific cited experiment but represents a typical process in a research setting.
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Conceptual workflow for synthesis using 3-Amino-2-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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